Cas no 1247342-79-5 (5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol)
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol
-
- MDL: MFCD16156377
- Inchi: 1S/C8H9N5O/c1-5-2-3-7(11-10-5)13-6(9)4-8(14)12-13/h2-4H,9H2,1H3,(H,12,14)
- InChI Key: IBQYCLQZHDFFAP-UHFFFAOYSA-N
- SMILES: N1(C2=NN=C(C)C=C2)C(N)=CC(=O)N1
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM439345-250mg |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95%+ | 250mg |
$576 | 2023-03-07 | |
| Chemenu | CM439345-500mg |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95%+ | 500mg |
$892 | 2023-03-07 | |
| Chemenu | CM439345-1g |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95%+ | 1g |
$1137 | 2023-03-07 | |
| Enamine | EN300-226054-0.05g |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95% | 0.05g |
$245.0 | 2024-06-20 | |
| Enamine | EN300-226054-0.1g |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95% | 0.1g |
$366.0 | 2024-06-20 | |
| Enamine | EN300-226054-0.25g |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95% | 0.25g |
$524.0 | 2024-06-20 | |
| Enamine | EN300-226054-0.5g |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95% | 0.5g |
$824.0 | 2024-06-20 | |
| Enamine | EN300-226054-1.0g |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95% | 1.0g |
$1057.0 | 2024-06-20 | |
| Enamine | EN300-226054-2.5g |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95% | 2.5g |
$2071.0 | 2024-06-20 | |
| Enamine | EN300-226054-5.0g |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol |
1247342-79-5 | 95% | 5.0g |
$3065.0 | 2024-06-20 |
5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol
Comprehensive Analysis of 5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol (CAS No. 1247342-79-5)
The compound 5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol (CAS No. 1247342-79-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrazole-pyridazine hybrid exhibits a combination of aromatic and hydrogen-bonding functionalities, making it a versatile scaffold for drug discovery and material science applications.
Recent studies highlight the growing interest in nitrogen-containing heterocycles like this compound, particularly in the context of kinase inhibitor development and crop protection agents. The presence of both amino and hydroxyl groups at positions 5 and 3 respectively, along with the 6-methylpyridazine moiety, creates multiple sites for molecular interactions that researchers are exploring for targeted biological activities.
From a synthetic chemistry perspective, the preparation of 5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol typically involves multi-step sequences starting from hydrazine derivatives and β-diketones or their equivalents. The compound's crystalline properties and solubility characteristics have been subjects of optimization studies, particularly for formulation scientists working on bioavailability enhancement strategies.
In computational chemistry and molecular modeling applications, this structure serves as an interesting case study for hydrogen bond network analysis. The tautomeric equilibrium between the pyrazol-3-ol and pyrazol-3-one forms presents intriguing questions about proton transfer mechanisms that are relevant to enzyme inhibition phenomena.
The thermal stability and photophysical properties of CAS 1247342-79-5 have attracted attention from materials scientists investigating organic electronic components. Preliminary studies suggest potential applications in OLED materials due to its conjugated system and ability to form stable thin films, though comprehensive characterization data remains limited in public literature.
Analytical chemists have developed various HPLC methods and spectroscopic techniques for the quantification and purity assessment of this compound. The UV-Vis absorption profile shows characteristic peaks that facilitate its identification in complex matrices, while mass spectrometry fragmentation patterns provide structural confirmation.
In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize 5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol, including catalytic methods and solvent-free conditions. These efforts align with growing industry demands for environmentally friendly synthetic processes without compromising yield or purity.
The structure-activity relationship (SAR) studies of this compound class reveal interesting correlations between substituent effects and biological potency. Particularly, the 6-methyl group on the pyridazine ring appears to influence both metabolic stability and target binding affinity, making it a focus of ongoing medicinal chemistry optimizations.
From a regulatory standpoint, proper handling and storage of 1247342-79-5 requires standard laboratory precautions. While not classified as hazardous under current guidelines, appropriate personal protective equipment is recommended when working with the compound in powder form to prevent respiratory exposure and skin contact.
The commercial availability of 5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol has increased in recent years to meet growing demand from contract research organizations and academic laboratories. Suppliers typically provide comprehensive certificates of analysis including HPLC purity, residual solvent content, and elemental analysis data to ensure quality standards.
Future research directions for this compound include exploration of its metal coordination chemistry for catalytic applications, investigation of its potential as a fluorescence probe, and further development of its therapeutic applications through targeted structural modifications. The scientific community continues to uncover new dimensions of this versatile heterocyclic system.
1247342-79-5 (5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)